Cas no 89024-21-5 (2-Azetidinone, 1,3,3-trimethyl-4-(phenylthio)-)

2-Azetidinone, 1,3,3-trimethyl-4-(phenylthio)- structure
89024-21-5 structure
Product Name:2-Azetidinone, 1,3,3-trimethyl-4-(phenylthio)-
CAS No:89024-21-5
MF:C12H15NOS
MW:221.318601846695
CID:615539
PubChem ID:24976446
Update Time:2025-04-19

2-Azetidinone, 1,3,3-trimethyl-4-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • 2-Azetidinone, 1,3,3-trimethyl-4-(phenylthio)-
    • 1,3,3-trimethyl-4-phenylsulfanylazetidin-2-one
    • 1,3,3-trimethyl-4-(phenylsulfanyl)-2-azetidinone
    • AKOS015907035
    • 89024-21-5
    • DTXSID30648272
    • 1,3,3-Trimethyl-4-(phenylsulfanyl)azetidin-2-one
    • Inchi: 1S/C12H15NOS/c1-12(2)10(14)13(3)11(12)15-9-7-5-4-6-8-9/h4-8,11H,1-3H3
    • InChI Key: PCPMYXKRUBOVSJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1C(C)(C)C(N1C)=O

Computed Properties

  • Exact Mass: 221.08743528g/mol
  • Monoisotopic Mass: 221.08743528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 45.6Ų
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